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Compound of Interest

Compound Name: Acid Black 2

Cat. No.: B15557153 Get Quote

An In-depth Technical Guide to Acid Black 2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, and physicochemical properties of Acid Black 2 (also known as Nigrosin WS). The

information is presented to support research, development, and application of this compound in

various scientific fields.

Core Molecular and Chemical Data
Acid Black 2 is a synthetic anionic disazo dye.[1] Its chemical identity is well-established, with

a specific molecular formula and systematic name.

Chemical Formula: C22H14N6Na2O9S2[2]

IUPAC Name: disodium;4-amino-5-hydroxy-3-[(4-nitrophenyl)diazenyl]-6-

phenyldiazenylnaphthalene-2,7-disulfonate[2]

CAS Number: 8005-03-6[3]

The molecular structure of Acid Black 2 is characterized by a central naphthalene disulfonate

core substituted with an amino group, a hydroxyl group, a phenylazo group, and a (4-

nitrophenyl)azo group. The presence of two sulfonate groups renders the molecule water-

soluble.[4]
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Physicochemical Properties
A summary of the key quantitative physicochemical properties of Acid Black 2 is presented in

the table below for easy reference and comparison.

Property Value Reference(s)

Molecular Weight 616.491 g/mol [2]

Appearance
Dark brown to black

powder/granular solid
[2][4]

Melting Point
Decomposes before melting

(~300°C)
[1]

Solubility Water: 50 g/L (20°C) [1]

Ethanol: 3 mg/mL [2]

2-Methoxyethanol: 50 mg/mL [2]

Maximum Absorption (λmax) 570-620 nm (varies with pH) [1][5]

pH 5-7 (1% solution) [1]

Synthesis and Experimental Protocols
Synthesis

The primary manufacturing method for Acid Black 2 involves the sulfonation of alcohol-soluble

Nigrosin (C.I. Solvent Black 5, C.I. 50415).[6] This process is followed by the conversion of the

sulfonated product into its sodium salt. The synthesis typically starts from naphthalene

derivatives, which undergo a series of reactions including sulfonation, diazotization, and

coupling under acidic conditions.[4]

Experimental Protocol: Negative Staining of Bacteria

Acid Black 2, as Nigrosin, is commonly used for negative staining of bacteria to visualize their

morphology and size without heat fixation.[7]
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Materials:

Clean, grease-free glass slide

Bacteriological loop

Nigrosin stain solution (10%)

Bacterial culture

Bunsen burner (for aseptic technique)

Microscope

Procedure:

Place a small drop of Nigrosin stain on one end of a clean glass slide.[7]

Using aseptic technique, transfer a loopful of the bacterial culture to the drop of stain and

gently mix.[7]

Take a second clean slide and hold it at a 45-degree angle to the first slide, allowing the

edge to touch the drop of stain and bacteria.

Once the drop has spread along the edge of the second slide, push the spreader slide to the

opposite end of the first slide, creating a thin smear.

Allow the smear to air dry completely. Do not heat fix.

Observe the slide under a microscope, starting with low power and progressing to oil

immersion. The bacterial cells will appear as clear, unstained bodies against a dark

background.[7]

Molecular Structure Visualization
The following diagram illustrates the molecular structure of Acid Black 2.

Caption: Molecular structure of Acid Black 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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